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Compound of Interest

Compound Name: NSC 107512

Cat. No.: B10829455 Get Quote

Technical Support Center: NSC 107512
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of NSC 107512.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for preparing a stock solution of NSC 107512?

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is commonly used. A stock solution of

42.5 mg/mL in DMSO can be prepared.

Q2: My NSC 107512 is not dissolving completely in the recommended solvent. What should I

do?

If you observe precipitation or incomplete dissolution, gentle heating and/or sonication can be

used to aid in dissolving the compound.[1] Ensure the solution becomes clear before use.

Q3: I'm preparing NSC 107512 for an in vivo experiment and I'm seeing precipitation. What are

the recommended solvent systems?

For in vivo experiments, it is crucial to use a biocompatible solvent system and to prepare the

working solution fresh on the day of use.[1] Here are three recommended solvent systems that

yield a clear solution of at least 4.25 mg/mL:[1]
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Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

Protocol 2: 10% DMSO, 90% (20% SBE-β-CD in Saline)

Protocol 3: 10% DMSO, 90% Corn Oil

If precipitation occurs during the preparation of these formulations, gentle heating and/or

sonication can be applied to facilitate dissolution.[1]

Q4: How should I store my NSC 107512 stock solution?

Prepared stock solutions in solvent should be aliquoted to avoid repeated freeze-thaw cycles.

[1] For long-term storage, store at -80°C for up to 6 months. For shorter-term storage, -20°C for

up to 1 month is recommended.[1] It is also advised to protect the solution from light and store

it under nitrogen.[1]

Q5: Can I use a working solution that was prepared a few days ago for my in vivo experiment?

It is strongly recommended to prepare working solutions for in vivo experiments freshly on the

same day of use to ensure stability and efficacy.[1]

Quantitative Solubility Data
Solvent System Achievable Concentration Resulting Solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 4.25 mg/mL Clear solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 4.25 mg/mL Clear solution

10% DMSO, 90% Corn Oil ≥ 4.25 mg/mL Clear solution

Detailed Experimental Protocols
Preparation of 1 mL in vivo Working Solution (Protocol 1 Example):

Start with a 42.5 mg/mL stock solution of NSC 107512 in DMSO.
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In a sterile microcentrifuge tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 42.5 mg/mL NSC 107512 stock solution in DMSO and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the total volume to 1 mL.

Vortex the solution until it is clear. If any precipitation is observed, gently warm the tube or

sonicate the solution until all solid is dissolved.
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Caption: Troubleshooting workflow for NSC 107512 solubility issues.

NSC 107512 is a potent inhibitor of cyclin-dependent kinase 9 (CDK9).[1] CDK9 is a key

component of the positive transcription elongation factor b (P-TEFb), which phosphorylates the

C-terminal domain of RNA Polymerase II, leading to productive transcription elongation.

Inhibition of CDK9 by NSC 107512 leads to a decrease in the transcription of short-lived anti-

apoptotic proteins, such as Mcl-1, resulting in the induction of apoptosis, particularly in cancer

cells that are highly dependent on this pathway for survival.[1]
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Caption: Simplified signaling pathway of NSC 107512 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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